Cas no 1215397-00-4 (3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride)

• Product Name: 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride
• CAS No: 1215397-00-4
• MF: C₁₅H₃₄ClNO₂
• MW: 295.888964176178
• CID: 6171241
• PubChem ID: 18593248
• Update Time: 2025-06-28

3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride
• 1-[(2-methylpropan-2-yl)oxy]-3-(2,4,4-trimethylpentan-2-ylamino)propan-2-ol;hydrochloride
• AKOS026683732
• [3-(TERT-BUTOXY)-2-HYDROXYPROPYL](2,4,4-TRIMETHYLPENTAN-2-YL)AMINE HYDROCHLORIDE
• VU0607381-1
• 1215397-00-4
• F3254-0109
• 1-(tert-butoxy)-3-((2,4,4-trimethylpentan-2-yl)amino)propan-2-ol hydrochloride

• Inchi： 1S/C15H33NO2.ClH/c1-13(2,3)11-15(7,8)16-9-12(17)10-18-14(4,5)6;/h12,16-17H,9-11H2,1-8H3;1H
• InChI Key： LJMRWWHGPFQAGY-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)CC(CNC(C)(C)CC(C)(C)C)O

Computed Properties

• Exact Mass: 295.2278070g/mol
• Monoisotopic Mass: 295.2278070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride

3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride: A Comprehensive Overview

3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride (CAS No. 1215397-00-4) is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its intricate molecular architecture, which includes a tert-butoxy group, a hydroxyl group, and a tertiary amine moiety. The presence of these functional groups imparts distinctive chemical properties, making it a versatile molecule for research and development purposes.

The synthesis of 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride involves advanced organic chemistry techniques. Recent studies have explored the optimization of synthetic pathways to enhance yield and purity. For instance, researchers have employed catalytic asymmetric synthesis to control the stereochemistry of the molecule, which is crucial for its pharmacological activity. The use of environmentally friendly solvents and reagents has also been reported in the literature, aligning with the growing emphasis on green chemistry principles.

One of the most significant applications of this compound lies in the field of pharmacology. 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride has been investigated as a potential drug candidate due to its ability to modulate cellular signaling pathways. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown promising results in models of neurodegenerative diseases, highlighting its potential therapeutic value.

The chemical stability of 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride is another area of active research. Scientists have examined its degradation pathways under various conditions, including thermal and oxidative stress. These studies have provided insights into the molecule's resilience and its suitability for long-term storage and use in pharmaceutical formulations. Furthermore, computational modeling techniques have been employed to predict the compound's behavior under different environmental conditions, aiding in its optimization for industrial applications.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's molecular structure. These methods have also been used to study the stereochemistry and conformational flexibility of the molecule, which are critical factors in determining its biological activity. Recent advancements in X-ray crystallography have provided high-resolution structural data, further enhancing our understanding of this compound.

The integration of 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride into drug delivery systems is another promising avenue being explored by researchers. Its amphiphilic nature makes it an ideal candidate for forming self-assembled structures such as micelles and liposomes. These nanostructures can enhance drug solubility and bioavailability while minimizing side effects. Recent studies have demonstrated its effectiveness in delivering poorly soluble drugs across biological membranes, paving the way for innovative therapeutic strategies.

From an environmental perspective, the biodegradability and toxicity profile of 3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride are critical considerations for its safe use. Researchers have conducted ecotoxicological assessments to evaluate its impact on aquatic organisms and soil microorganisms. The results indicate that the compound exhibits low toxicity at environmentally relevant concentrations; however, further studies are required to fully understand its long-term ecological implications.

In conclusion,3-(tert-butoxy)-2-hydroxypropyl(2,4,4-trimethylpentan-2-yl)amine hydrochloride (CAS No. 1215397-00-4) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties make it an invaluable tool for advancing research in pharmacology, materials science